Isoscopoletin

Description

Isoscopoletin, also known as 6-hydroxy-7-methoxycoumarin or 7-methoxyesculetin, is a hydroxycoumarin . Hydroxycoumarins are a class of organic compounds that contain one or more hydroxyl groups attached to the coumarin skeleton . Isoscopoletin is slightly soluble in water and is a very weakly acidic compound . It can be found in coriander and eggplant, making it a potential biomarker for the consumption of these food products .

As a primary metabolite of scoparone, isoscopoletin functions as a plant metabolite . Its role as a hydroxycoumarin and an aromatic ether contributes to its classification . The compound belongs to the broader class of phenylpropanoids and polyketides . Isoscopoletin has been identified as possessing inhibitory activity against Hepatitis B virus (HBV) replication .

Relatedly, esculetin is a similar hydroxycoumarin, differing from isoscopoletin by the replacement of the hydroxy group at position 7 with a methoxy group in isoscopoletin . Isoscopoletin's various names and identifiers include CAS number 776-86-3, ChEBI ID CHEBI:81484, and PubChem CID 69894 .

• CAS No.: 776-86-3
• Product Name: Isoscopoletin
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 6-hydroxy-7-methoxychromen-2-one
• Standard InChI: InChI=1S/C10H8O4/c1-13-9-5-8-6(4-7(9)11)2-3-10(12)14-8/h2-5,11H,1H3
• Standard InChIKey: SYTYLPHCLSSCOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C=CC(=O)OC2=C1)O
• Synonyms: 6-hydroxy-7-methoxycoumarin; isoscopoletin
• Reference: Rajniak et al. Biosynthesis of redox-active metabolites in response to iron deficiency in plants. Nature Chemical Biology, doi: 10.1038/s41589-018-0019-2, published online 26 March 2018
• PubChem Compound: 69894
• Last Modified: Aug 15 2023